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Compound of Interest

Compound Name: 3-Bromo-5-formylbenzoic acid

Cat. No.: B112580

For Immediate Implementation: This document provides crucial safety and logistical protocols
for researchers, scientists, and drug development professionals working with 3-Bromo-5-
formylbenzoic acid. Adherence to these procedures is essential for ensuring personal safety
and proper environmental stewardship.

Chemical Identifier:
e Name: 3-Bromo-5-formylbenzoic acid
e CAS Number: 398119-27-2

e Molecular Formula: CeHsBrOs

Hazard Assessment and Personal Protective
Equipment (PPE)

3-Bromo-5-formylbenzoic acid is classified with several hazards that necessitate the use of
appropriate personal protective equipment. It is harmful if swallowed, causes skin and serious
eye irritation, and may cause respiratory irritation. A comprehensive PPE strategy is mandatory
to minimize exposure.
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PPE Category Recommended Equipment

Rationale

Chemical safety goggles are
required. A face shield must be

Eye and Face Protection worn when there is a potential
for splashing or dust

generation.

Protects against serious eye

irritation from dust or splashes.

Nitrile rubber gloves and a lab
coat are mandatory. Gloves
should be inspected before
each use and changed

Skin Protection frequently, especially after
direct contact. For larger
quantities or potential spill
scenarios, chemical-resistant
boots and additional protective

clothing may be necessary.

Prevents skin irritation caused
by the compound. Nitrile
gloves offer good resistance to

a range of chemicals.

All work with solid 3-Bromo-5-
formylbenzoic acid should be
conducted in a certified
chemical fume hood to control
Respiratory Protection dust and vapors. If a fume
hood is not available or if dust
generation is significant, a
NIOSH-approved dust

respirator is required.

Mitigates the risk of respiratory

tract irritation.

Operational and Disposal Plans

Safe Handling Procedures:

» Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is

clean and uncluttered. Have all necessary PPE, spill cleanup materials, and waste

containers readily accessible.

e Handling:
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[e]

Avoid all personal contact, including the inhalation of dust.

o

Wear the prescribed PPE at all times.

[¢]

When transferring the solid, use techniques that minimize dust generation, such as careful
scooping rather than pouring from a height.

[¢]

Do not eat, drink, or smoke in the laboratory area.

e Post-Handling:

o Decontaminate the work surface with an appropriate solvent and then wash with soap and
water.

o Thoroughly wash hands and any exposed skin with soap and water after handling the
compound.

o Contaminated clothing should be removed immediately and laundered separately before
reuse.

First Aid Measures:
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Exposure Route First Aid Procedure

Remove the individual to fresh air and keep
) them comfortable for breathing. If breathing is
Inhalation
difficult or they feel unwell, seek medical

attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation occurs, seek medical

advice.

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill and Waste Disposal Plan:
e Spills:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a designated, labeled hazardous waste container.

o Clean the spill area with a suitable solvent and then wash with soap and water.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department.

o Waste Disposal:

o 3-Bromo-5-formylbenzoic acid is a halogenated organic compound and must be
disposed of as hazardous waste.
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o Collect waste material in a clearly labeled, sealed container designated for halogenated
organic waste.

o Do not mix with other waste streams, particularly non-halogenated waste.

o Arrange for disposal through a licensed hazardous waste disposal facility, typically via
incineration.

o

Do not dispose of this chemical down the drain.

Workflow for Handling 3-Bromo-5-formylbenzoic
Acid
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-formylbenzoic acid.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3-
Bromo-5-formylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112580#personal-protective-equipment-for-handling-
3-bromo-5-formylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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